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Compound of Interest

Compound Name: Dimethyl adipate-d4-1

Cat. No.: B15554209

Get Quote

Disclaimer: As of the current date, specific literature detailing the use of Dimethyl Adipate-d4-
1 in metabolomics research is not widely available. The following application notes and

protocols are based on established principles of stable isotope labeling in metabolomics and

the known metabolism of similar adipate compounds. These guidelines are intended to serve

as a foundational resource for researchers exploring the potential applications of Dimethyl
Adipate-d4-1.

Introduction
Stable isotope-labeled compounds are indispensable tools in metabolomics, enabling accurate

quantification of metabolites and elucidation of metabolic pathways.[1] Dimethyl adipate-d4-1,

a deuterated analog of dimethyl adipate, holds significant potential for advancing our

understanding of xenobiotic metabolism and its impact on endogenous metabolic networks.

This document provides detailed application notes and experimental protocols for the

prospective use of Dimethyl Adipate-d4-1 in metabolomics research, catering to researchers,

scientists, and drug development professionals.
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Application 1: Internal Standard for Accurate
Quantification
The primary application of Dimethyl Adipate-d4-1 is as an internal standard for the

quantification of unlabeled dimethyl adipate in biological matrices. Due to its similar

physicochemical properties to the unlabeled analyte, it can correct for variations in sample

preparation, extraction efficiency, and instrument response.[2][3] Stable isotope-labeled

standards are considered the gold standard for quantitative mass spectrometry-based assays.

[4][5]

Key Advantages:

Co-elution with the unlabeled analyte in liquid chromatography (LC).

Similar ionization efficiency in the mass spectrometer (MS).

Correction for matrix effects, leading to higher accuracy and precision.[5]

Table 1: Mass Spectrometric Properties of Dimethyl Adipate and Dimethyl Adipate-d4-1

Compound
Chemical
Formula

Exact Mass [M+H]⁺ (m/z) [M+Na]⁺ (m/z)

Dimethyl Adipate C₈H₁₄O₄ 174.0892 175.0965 197.0784

Dimethyl

Adipate-d4-1
C₈H₁₀D₄O₄ 178.1143 179.1216 201.1035

Note: The exact m/z values may vary slightly depending on the adduct formed during

ionization.

Application 2: Metabolic Tracer for Pathway Elucidation
Dimethyl Adipate-d4-1 can be used as a metabolic tracer to investigate the biotransformation

of dimethyl adipate. In vivo and in vitro studies have shown that dimethyl adipate is primarily

metabolized through hydrolysis by carboxylesterases.[6][7] The initial hydrolysis product is
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monomethyl adipate, which can be further hydrolyzed to adipic acid.[7] By tracing the d4-label,

researchers can unambiguously identify and quantify these downstream metabolites.

Hypothesized Metabolic Pathway: Dimethyl Adipate-d4-1 is expected to be hydrolyzed first to

Monomethyl Adipate-d4 and subsequently to Adipic Acid-d4.

Dimethyl Adipate-d4-1

Monomethyl Adipate-d4

Carboxylesterase

Adipic Acid-d4

Carboxylesterase

Click to download full resolution via product page

Caption: Hypothesized metabolic pathway of Dimethyl Adipate-d4-1.

Table 2: Expected Metabolites of Dimethyl Adipate-d4-1

Metabolite Chemical Formula Exact Mass [M-H]⁻ (m/z)

Monomethyl Adipate-

d4
C₇H₈D₄O₄ 164.0837 163.0764

Adipic Acid-d4 C₆H₆D₄O₄ 150.0681 149.0608

Note: Negative ion mode ([M-H]⁻) is often suitable for detecting acidic metabolites.

Experimental Protocols
Protocol 1: In Vitro Metabolism using Liver Microsomes
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This protocol is designed to investigate the phase I metabolism of Dimethyl Adipate-d4-1.

Materials:

Dimethyl Adipate-d4-1

Pooled human liver microsomes (HLMs)

NADPH regenerating system

Phosphate buffer (0.1 M, pH 7.4)

Ice-cold acetonitrile

Incubator/shaking water bath (37°C)

Centrifuge

Procedure:

Prepare a stock solution of Dimethyl Adipate-d4-1 in a suitable solvent (e.g., DMSO),

ensuring the final solvent concentration in the incubation is <1%.

In a microcentrifuge tube, pre-warm a mixture of HLMs (e.g., 0.5 mg/mL final concentration)

and phosphate buffer at 37°C for 5 minutes.

Initiate the reaction by adding the NADPH regenerating system and the Dimethyl Adipate-
d4-1 substrate (e.g., 1 µM final concentration).

Incubate the reaction mixture at 37°C with gentle agitation for various time points (e.g., 0, 15,

30, 60 minutes).

Terminate the reaction at each time point by adding 2 volumes of ice-cold acetonitrile.

Vortex the samples and centrifuge at >10,000 x g for 10 minutes at 4°C to precipitate

proteins.

Transfer the supernatant to a new tube for LC-MS/MS analysis.
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Protocol 2: Stable Isotope Tracing in Cultured Cells
This protocol outlines the general procedure for labeling cells with Dimethyl Adipate-d4-1 to

trace its metabolic fate.

Cell Culture & Labeling

Sample Preparation

Analysis

Seed Cells

Incubate with
Dimethyl Adipate-d4-1

Quench Metabolism
(e.g., Cold Methanol)

Extract Metabolites

Centrifuge & Collect Supernatant

LC-MS/MS Analysis

Data Processing & Interpretation
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Click to download full resolution via product page

Caption: General workflow for a stable isotope tracing experiment.

Materials:

Adherent or suspension cells

Appropriate cell culture medium

Dimethyl Adipate-d4-1

Ice-cold phosphate-buffered saline (PBS)

Ice-cold 80% methanol (LC-MS grade)

Cell scraper (for adherent cells)

Procedure:

Cell Seeding: Seed cells in appropriate culture plates or flasks and grow to the desired

confluency.

Labeling: Replace the culture medium with fresh medium containing a predetermined

concentration of Dimethyl Adipate-d4-1. The optimal concentration and labeling time should

be determined empirically.[8]

Metabolism Quenching:

For adherent cells, rapidly aspirate the medium, wash once with ice-cold PBS, and

immediately add ice-cold 80% methanol to the plate.

For suspension cells, pellet the cells by centrifugation, quickly wash with ice-cold PBS,

and resuspend the pellet in ice-cold 80% methanol.

Metabolite Extraction:
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For adherent cells, scrape the cells in the cold methanol and transfer the lysate to a

microcentrifuge tube.

Vortex all samples vigorously for 30 seconds.

Sample Processing: Centrifuge the lysate at high speed (e.g., 16,000 x g) for 10 minutes at

4°C.[8]

Collection: Carefully transfer the supernatant containing the metabolites to a new tube for

LC-MS/MS analysis. The sample can be dried down and reconstituted in a suitable solvent if

necessary.

Protocol 3: LC-MS/MS Analysis
This protocol provides a general framework for the analysis of Dimethyl Adipate-d4-1 and its

metabolites.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system.

Tandem mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer).

[1]

Chromatography (Example using Reversed-Phase):

Column: C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A linear gradient from 5% B to 95% B over 10 minutes.

Flow Rate: 0.3 mL/min.

Column Temperature: 40°C.
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Mass Spectrometry (Example using a Triple Quadrupole):

Ionization Mode: Electrospray Ionization (ESI), positive and negative modes should be

tested.

Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

MRM Transitions: Specific precursor-to-product ion transitions should be optimized for each

analyte (labeled and unlabeled) by direct infusion.

Table 3: Hypothetical MRM Transitions for Quantification

Compound Ionization Mode Precursor Ion (m/z) Product Ion (m/z)

Dimethyl Adipate ESI+ 175.1 Optimize

Dimethyl Adipate-d4-1 ESI+ 179.1 Optimize

Monomethyl Adipate ESI- 159.1 Optimize

Monomethyl Adipate-

d4
ESI- 163.1 Optimize

Adipic Acid ESI- 145.1 Optimize

Adipic Acid-d4 ESI- 149.1 Optimize

Note: Product ions must be determined empirically by optimizing fragmentation parameters on

the mass spectrometer.

Conclusion
Dimethyl Adipate-d4-1 is a promising tool for metabolomics research, offering the potential for

precise quantification of its unlabeled counterpart and for detailed investigation of its metabolic

pathways. The protocols and notes provided herein offer a comprehensive starting point for

researchers to design and execute robust metabolomics experiments. Empirical optimization of

experimental conditions will be crucial for achieving high-quality, reproducible data in specific

biological systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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